3-Formyl-1,2-oxazole-5-carboxylic acid

• Molecular Formula: C5H3NO4
• Molecular Weight: 141.08 g/mol
• IUPAC Name: 3-formyl-1,2-oxazole-5-carboxylic acid
• InChI: InChI=1S/C5H3NO4/c7-2-3-1-4(5(8)9)10-6-3/h1-2H,(H,8,9)
• InChI Key: IMPZXLLICJLPIY-UHFFFAOYSA-N
• Canonical SMILES: C1=C(ON=C1C=O)C(=O)O

Description

3-Formyl-1,2-oxazole-5-carboxylic acid is a heterocyclic compound featuring a five-membered oxazole ring with a formyl (-CHO) substituent at the 3-position and a carboxylic acid (-COOH) group at the 5-position. Its CAS number is 1369247-26-6, and it is primarily utilized as a synthetic intermediate in pharmaceutical and agrochemical research due to the reactivity of its formyl group, which enables further derivatization (e.g., condensation or nucleophilic addition reactions) .

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of 3-Formyl-1,2-oxazole-5-carboxylic acid can be achieved through several methods. One common approach involves the cyclodehydration of β-hydroxy amides using reagents such as diethylaminosulfur trifluoride (DAST) or Deoxo-Fluor®. This method allows for the formation of oxazolines, which can then be oxidized to oxazoles using manganese dioxide . Another method involves the reaction of α-haloketones with formamide, followed by cyclization .

Industrial Production Methods: Industrial production of 3-Formyl-1,2-oxazole-5-carboxylic acid typically involves scalable synthetic routes that ensure high yield and purity. The use of flow chemistry techniques, where reactions are carried out in a continuous flow system, has been shown to improve the efficiency and safety of the synthesis process .

Chemical Reactions Analysis

Types of Reactions: 3-Formyl-1,2-oxazole-5-carboxylic acid undergoes various chemical reactions, including:

Oxidation: The formyl group can be oxidized to a carboxylic acid using oxidizing agents such as potassium permanganate.

Reduction: The formyl group can be reduced to an alcohol using reducing agents like sodium borohydride.

Substitution: The oxazole ring can undergo substitution reactions, particularly at the C-2 and C-5 positions, using reagents such as aryl halides and palladium catalysts.

Common Reagents and Conditions:

Oxidation: Potassium permanganate in an acidic medium.

Reduction: Sodium borohydride in methanol.

Substitution: Palladium-catalyzed reactions using aryl halides in polar solvents.

Major Products Formed:

Oxidation: 3-Carboxy-1,2-oxazole-5-carboxylic acid.

Reduction: 3-Hydroxymethyl-1,2-oxazole-5-carboxylic acid.

Substitution: Various aryl-substituted oxazoles.

Scientific Research Applications

3-Formyl-1,2-oxazole-5-carboxylic acid has several applications in scientific research:

Chemistry: It serves as a building block for the synthesis of more complex heterocyclic compounds.

Biology: It is used in the study of enzyme inhibitors and as a probe for biological assays.

Medicine: The compound is investigated for its potential as an antimicrobial and anticancer agent due to its ability to interact with biological targets.

Industry: It is used in the development of new materials with specific electronic and optical properties.

Mechanism of Action

The mechanism of action of 3-Formyl-1,2-oxazole-5-carboxylic acid involves its interaction with various molecular targets. The formyl group can form covalent bonds with nucleophilic sites on proteins, leading to inhibition of enzyme activity. The oxazole ring can interact with DNA and RNA, affecting their function and stability . These interactions are crucial for the compound’s biological activity, including its antimicrobial and anticancer properties .

Comparison with Similar Compounds

Comparison with Similar Oxazole Derivatives

Structural and Functional Group Variations

The table below compares 3-formyl-1,2-oxazole-5-carboxylic acid with structurally related oxazole derivatives, focusing on substituents, molecular weight, and key properties:

Compound Name	CAS Number	Substituent (Position 3)	Molecular Weight (g/mol)	Key Features/Applications
3-Formyl-1,2-oxazole-5-carboxylic acid	1369247-26-6	Formyl (-CHO)	~141*	Electrophilic formyl group enables condensation reactions; precursor for hydrazones or Schiff bases. Limited commercial availability .
3-Benzyl-1,2-oxazole-5-carboxylic acid	502187-18-0	Benzyl (aromatic)	203.19	Lipophilic benzyl group enhances membrane permeability. Discontinued commercial product; used in lab-scale synthesis .
3-(2-Chlorophenyl)-4,5-dihydro-1,2-oxazole-5-carboxylic acid	522615-29-8	2-Chlorophenyl + dihydro-oxazole	-	Saturated dihydro-oxazole ring increases flexibility; chlorophenyl group may enhance binding to hydrophobic targets. Used in safety studies .
3-(Methoxycarbonyl)-1,2-oxazole-5-carboxylic acid	145441-18-5	Methoxycarbonyl (-COOCH₃)	171.11	Ester group hydrolyzable to carboxylic acid; potential prodrug applications. Commercial availability for research .
3-Phenyl-1,2-oxazole-5-carboxylic acid	-	Phenyl	189.17	Aromatic phenyl group improves stability and π-π stacking interactions. Structural analog for studying electronic effects .
3-(4-Chloro-1-methyl-1H-pyrazol-5-yl)-1,2-oxazole-5-carboxylic acid	1934595-97-7	Pyrazole	227.6	Pyrazole substituent introduces additional hydrogen-bonding sites; explored as a scaffold in medicinal chemistry .

*Calculated based on formula C₅H₃NO₄.

Key Comparative Analysis

Physicochemical Properties

• Lipophilicity : Benzyl and phenyl derivatives (e.g., 3-benzyl and 3-phenyl analogs) exhibit higher logP values compared to the polar formyl and methoxycarbonyl variants, influencing their pharmacokinetic profiles .
• Stability : Dihydro-oxazole derivatives (e.g., 3-(2-chlorophenyl)-4,5-dihydro analog) are less aromatic and more prone to ring-opening reactions than fully aromatic oxazoles .

Biological Activity

3-Formyl-1,2-oxazole-5-carboxylic acid is a heterocyclic compound that has garnered attention for its diverse biological activities, particularly in antimicrobial and anticancer domains. This article provides a comprehensive overview of its biological activity, including mechanisms of action, comparative analysis with similar compounds, and relevant case studies.

Chemical Structure and Properties

3-Formyl-1,2-oxazole-5-carboxylic acid features a unique structure characterized by an oxazole ring along with both formyl and carboxylic acid functional groups. Its molecular formula is $C_6H_5NO_4$ with a molecular weight of 141.08 g/mol. The presence of these functional groups enhances its reactivity and potential interactions with biological targets.

The biological activity of 3-Formyl-1,2-oxazole-5-carboxylic acid is primarily attributed to its ability to form covalent bonds with nucleophilic sites on proteins and interact with nucleic acids. This interaction can lead to:

• Inhibition of Enzyme Activity : The compound can inhibit various enzymes by modifying active sites through covalent bonding.
• Impact on Nucleic Acids : It may affect the stability and function of DNA and RNA, potentially disrupting cellular processes.

Antimicrobial Activity

Research indicates that 3-Formyl-1,2-oxazole-5-carboxylic acid exhibits significant antimicrobial properties against various bacterial and fungal strains. The Minimum Inhibitory Concentration (MIC) values for selected pathogens are summarized in the table below:

Pathogen	MIC (µg/ml)
Candida albicans	1.6
Candida tropicalis	3.2
Candida krusei	3.2
Aspergillus niger	1.6
Aspergillus flavus	0.8

These results suggest that the compound has potent antifungal activity comparable to established antifungal agents .

Anticancer Activity

Preliminary studies have shown that 3-Formyl-1,2-oxazole-5-carboxylic acid possesses anticancer properties. Research involving various cancer cell lines indicates that the compound can induce apoptosis and inhibit cell proliferation. For instance, it has been tested against human cancer cell lines with promising results in reducing viability .

Comparative Analysis with Similar Compounds

The biological activities of 3-Formyl-1,2-oxazole-5-carboxylic acid can be compared to other oxazole derivatives:

Compound Name	Structural Features	Unique Aspects
3-Formyl-1,2-thiazole-5-carboxylic acid	Contains sulfur instead of oxygen in the ring	Different reactivity profile due to sulfur presence
3-Methylisoxazole-5-carboxylic acid	Methyl group at the 3-position	Lacks formyl group; different biological activity
3-Carboxylic acid derivatives	Various derivatives of carboxylic acids	Often lack the oxazole ring structure

This table illustrates how the dual functionality of 3-Formyl-1,2-oxazole-5-carboxylic acid allows for broader chemical reactivity and potential applications compared to similar compounds.

Case Studies

Several case studies highlight the biological activity of this compound:

• Antimicrobial Studies : In a study by Singh et al., various substituted oxazoles were synthesized and evaluated for antibacterial potential against strains such as Staphylococcus aureus and Escherichia coli. The results indicated that compounds similar to 3-Formyl exhibited significant inhibition zones compared to standard antibiotics .
• Anticancer Evaluation : A recent investigation assessed the effects of 3-formyl derivatives on cancer cell lines. The findings demonstrated that these compounds could significantly reduce cell viability through apoptotic pathways, suggesting potential therapeutic applications in oncology .